Cas no 1936693-87-6 (1,2-Oxazolidine-3-carbonitrile)

• Product Name: 1,2-Oxazolidine-3-carbonitrile
• CAS No: 1936693-87-6
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• CID: 5881122
• PubChem ID: 21439804
• Update Time: 2025-10-18

1,2-Oxazolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-oxazolidine-3-carbonitrile
• 1936693-87-6
• EN300-19586132
• 1,2-Oxazolidine-3-carbonitrile

• Inchi： 1S/C4H6N2O/c5-3-4-1-2-7-6-4/h4,6H,1-2H2
• InChI Key： NPVKKLZPJHCXFQ-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)N1

Computed Properties

• Exact Mass: 98.048012819g/mol
• Monoisotopic Mass: 98.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines

Additional information on 1,2-Oxazolidine-3-carbonitrile

1,2-Oxazolidine-3-carbonitrile: A Comprehensive Overview

1,2-Oxazolidine-3-carbonitrile, also known by its CAS number 1936693-87-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are five-membered rings consisting of one oxygen and one nitrogen atom. The presence of the cyano group (-CN) at the 3-position of the oxazolidine ring imparts unique chemical properties to this molecule, making it a valuable substrate for various synthetic transformations.

The synthesis of 1,2-Oxazolidine-3-carbonitrile typically involves the cyclization of amino ketones or related precursors under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the oxazolidine ring with high yields and excellent stereocontrol. These developments have significantly enhanced the accessibility of 1,2-Oxazolidine-3-carbonitrile for further functionalization and application in drug discovery.

1,2-Oxazolidine-3-carbonitrile has demonstrated remarkable versatility in organic synthesis. Its ability to undergo nucleophilic addition reactions at the carbonyl position makes it an ideal building block for constructing complex molecular architectures. Recent studies have highlighted its utility in the synthesis of bioactive compounds, including antibiotics and anticancer agents. For example, derivatives of 1,2-Oxazolidine-3-carbonitrile have been shown to exhibit potent inhibitory activity against enzymes involved in cancer cell proliferation.

In addition to its role as a synthetic intermediate, 1,2-Oxazolidine-3-carbonitrile has been investigated for its potential as a drug delivery vehicle. The compound's ability to form stable amides with various amino acids has led to its exploration in peptide-based drug design. Researchers have reported that certain derivatives of this compound can enhance drug solubility and bioavailability, making them promising candidates for therapeutic applications.

The pharmacological properties of 1,2-Oxazolidine-3-carbonitrile have also been a subject of intense research. Studies conducted in vitro and in vivo have revealed that this compound exhibits moderate cytotoxicity against various cancer cell lines. Furthermore, recent findings suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents.

The continued exploration of 1,2-Oxazolidine-3-carbonitrile's chemical and biological properties underscores its importance as a versatile molecule in contemporary organic chemistry. As researchers delve deeper into its potential applications, it is anticipated that this compound will play an increasingly pivotal role in the development of innovative drugs and materials.